Cas no 80154-53-6 (25,26-Epidihydrophysalin C)

• Product Name: 25,26-Epidihydrophysalin C
• CAS No: 80154-53-6
• MF: C₂₈H₃₂O₉
• MW: 512.548289299011
• CID: 985163
• Update Time: 2024-03-01

25,26-Epidihydrophysalin C Chemical and Physical Properties

Names and Identifiers

• 25,26-Epidihydrophysalin C
• 25,26-Edhpc
• CID 124223328

• Inchi： 1S/C28H32O9/c1-13-21(31)35-18-12-23(13,2)19-20(30)27(34)16-9-8-14-6-5-7-17(29)24(14,3)15(16)10-11-26(33)22(32)36-25(18,4)28(19,26)37-27/h5,7-8,13,15-16,18-19,33-34H,6,9-12H2,1-4H3/t13-,15+,16-,18-,19?,23-,24+,25+,26-,27?,28?/m1/s1
• InChI Key： POINQMARFYABME-HGERPMASSA-N
• SMILES： O1C2([C@@H]3CC=C4CC=CC([C@]4(C)[C@H]3CC[C@]3(C(=O)O[C@@]4(C)[C@H]5C[C@](C)([C@H](C)C(=O)O5)C(C2=O)C143)O)=O)O

Computed Properties

• Exact Mass: 512.204633
• Monoisotopic Mass: 512.204633
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 0
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 11
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1
• Topological Polar Surface Area: 136

Experimental Properties

• Density: 1.47
• Boiling Point: 772.5°C at 760 mmHg
• Flash Point: 260.8°C
• Refractive Index: 1.643